97-27-8

Chlorbetamide

• CAS RN:
• 97-27-8

• Formula:
• C11H11Cl4NO2

• InChI:
• InChI=1S/C11H11Cl4NO2/c12-8-2-1-7(9(13)5-8)6-16(3-4-17)11(18)10(14)15/h1-2,5,10,17H,3-4,6H2

• InChIKey:
• STLZCUYBVPNYED-UHFFFAOYSA-N

• Chlorbetamide is a dichlorobenzene.

Furoxanyl

• CAS RN:
• 497-27-8

• Formula:
• C2H2N2O2

• InChI:
• InChI=1S/C2H2N2O2/c5-4-2-1-3-6-4/h1-2H

• InChIKey:
• KCMCIQNPQUSQKQ-UHFFFAOYSA-N

• Furoxanyl is a useful research compound. Its molecular formula is C2H2N2O2 and its molecular weight is 86.05 g/mol. The purity is usually 95%.

4-(2,2,2-Trichloro-1-hydroxyethyl)benzene-1,2-diol

• CAS RN:
• 50597-27-8

• Formula:
• C8H7Cl3O3

• InChI:
• InChI=1S/C8H7Cl3O3/c9-8(10,11)7(14)4-1-2-5(12)6(13)3-4/h1-3,7,12-14H

• InChIKey:
• MCMRPENEBSJUBA-UHFFFAOYSA-N

• 4-(2,2,2-Trichloro-1-hydroxyethyl)benzene-1,2-diol is a useful research compound. Its molecular formula is C8H7Cl3O3 and its molecular weight is 257.5 g/mol. The purity is usually 95%.

2-Azetidinone, 1-(4-methoxyphenyl)-3,3-dimethyl-4-phenyl-

• CAS RN:
• 128897-27-8

• Formula:
• C18H19NO2

• InChI:
• InChI=1S/C18H19NO2/c1-18(2)16(13-7-5-4-6-8-13)19(17(18)20)14-9-11-15(21-3)12-10-14/h4-12,16H,1-3H3

• InChIKey:
• CSZHSDQORHZWBJ-UHFFFAOYSA-N

• 2-Azetidinone, 1-(4-methoxyphenyl)-3,3-dimethyl-4-phenyl- is a useful research compound. Its molecular formula is C18H19NO2 and its molecular weight is 281.3 g/mol. The purity is usually 95%.

N-(4-amino-2-((2-((furan-2-ylmethyl)amino)-2-oxoethyl)thio)-6-oxo-1,6-dihydropyrimidin-5-yl)-2-fluorobenzamide

In Stock

• CAS RN:
• 872597-27-8

• Formula:
• C18H16FN5O4S

• InChI:
• InChI=1S/C18H16FN5O4S/c19-12-6-2-1-5-11(12)16(26)22-14-15(20)23-18(24-17(14)27)29-9-13(25)21-8-10-4-3-7-28-10/h1-7H,8-9H2,(H,21,25)(H,22,26)(H3,20,23,24,27)

• InChIKey:
• OFAREQVDRZWMMP-UHFFFAOYSA-N

• N-(4-amino-2-((2-((furan-2-ylmethyl)amino)-2-oxoethyl)thio)-6-oxo-1,6-dihydropyrimidin-5-yl)-2-fluorobenzamide is a useful research compound. Its molecular formula is C18H16FN5O4S and its molecular weight is 417.42. The purity is usually 95%.

Ruthenium, bis(acetato-|EO,|EO')[[(1S)-6,6'-dimethoxy[1,1'-biphenyl]-2,2'-diyl]bis[bis(3,5-dimethylphenyl)phosphine-|EP]]-, (OC-6-22)

In Stock

• CAS RN:
• 916197-27-8

• Formula:
• C50H56O6P2Ru+2

• InChI:
• InChI=1S/C46H48O2P2.2C2H4O2.Ru/c1-29-17-30(2)22-37(21-29)49(38-23-31(3)18-32(4)24-38)43-15-11-13-41(47-9)45(43)46-42(48-10)14-12-16-44(46)50(39-25-33(5)19-34(6)26-39)40-27-35(7)20-36(8)28-40;2*1-2(3)4;/h11-28H,1-10H3;2*1H3,(H,3,4);/q;;;+2

• InChIKey:
• OSAVHRNXJVTRTO-UHFFFAOYSA-N

• Ruthenium, bis(acetato-|EO,|EO')[[(1S)-6,6'-dimethoxy[1,1'-biphenyl]-2,2'-diyl]bis[bis(3,5-dimethylphenyl)phosphine-|EP]]-, (OC-6-22) is a useful research compound. Its molecular formula is C50H56O6P2Ru+2 and its molecular weight is 916.0 g/mol. The purity is usually 95%.

2,8-Bis(diphenylphosphoryl)dibenzo[b,d]furan

In Stock

• CAS RN:
• 911397-27-8

• Formula:
• C36H26O3P2

• InChI:
• InChI=1S/C36H26O3P2/c37-40(27-13-5-1-6-14-27,28-15-7-2-8-16-28)31-21-23-35-33(25-31)34-26-32(22-24-36(34)39-35)41(38,29-17-9-3-10-18-29)30-19-11-4-12-20-30/h1-26H

• InChIKey:
• AIAJGVRFXREWPK-UHFFFAOYSA-N

• A dibenzofuran-based host material for blue electrophosphorescence including thermally activated delayed fluorescence (TADF) OLEDs.
  
  

mouse vas deferens protein

• CAS RN:
• 131597-27-8

• Formula:
• C10H8BBrO2

• Mouse vas deferens protein, also known as Mouse vas deferens protein, is a useful research compound. Its molecular formula is C10H8BBrO2. The purity is usually 95%.

N-(1,3-benzodioxol-5-yl)-2-{[6-methyl-2-(pyrrolidin-1-yl)pyrimidin-4-yl]oxy}acetamide

In Stock

• CAS RN:
• 1030097-27-8

• Formula:
• C18H20N4O4

• InChI:
• InChI=1S/C18H20N4O4/c1-12-8-17(21-18(19-12)22-6-2-3-7-22)24-10-16(23)20-13-4-5-14-15(9-13)26-11-25-14/h4-5,8-9H,2-3,6-7,10-11H2,1H3,(H,20,23)

• InChIKey:
• JMJJHZQJZIHXDH-UHFFFAOYSA-N

• N-(1,3-benzodioxol-5-yl)-2-{[6-methyl-2-(pyrrolidin-1-yl)pyrimidin-4-yl]oxy}acetamide is a useful research compound. Its molecular formula is C18H20N4O4 and its molecular weight is 356.382. The purity is usually 95%.

(7R)-7-Propan-2-yl-2,5-dioxa-8-azaspiro[3.4]octane

In Stock

• CAS RN:
• 1556097-27-8

• Formula:
• C8H15NO2

• InChI:
• InChI=1S/C8H15NO2/c1-6(2)7-3-11-8(9-7)4-10-5-8/h6-7,9H,3-5H2,1-2H3/t7-/m0/s1

• InChIKey:
• ZXYFEVUPAKTUDN-ZETCQYMHSA-N

• (7R)-7-Propan-2-yl-2,5-dioxa-8-azaspiro[3.4]octane is a useful research compound. Its molecular formula is C8H15NO2 and its molecular weight is 157.213. The purity is usually 95%.

Furan-2-yl(3-((furan-2-ylmethyl)sulfonyl)azetidin-1-yl)methanone

In Stock

• CAS RN:
• 1797697-27-8

• Formula:
• C13H13NO5S

• InChI:
• InChI=1S/C13H13NO5S/c15-13(12-4-2-6-19-12)14-7-11(8-14)20(16,17)9-10-3-1-5-18-10/h1-6,11H,7-9H2

• InChIKey:
• STHORAMPVHYCDA-UHFFFAOYSA-N

• Furan-2-yl(3-((furan-2-ylmethyl)sulfonyl)azetidin-1-yl)methanone is a useful research compound. Its molecular formula is C13H13NO5S and its molecular weight is 295.31. The purity is usually 95%.

2-(2-chlorophenyl)-N-(1-(2-methyl-5,6,7,8-tetrahydroquinazolin-4-yl)piperidin-4-yl)acetamide

In Stock

• CAS RN:
• 1904197-27-8

• Formula:
• C22H27ClN4O

• InChI:
• InChI=1S/C22H27ClN4O/c1-15-24-20-9-5-3-7-18(20)22(25-15)27-12-10-17(11-13-27)26-21(28)14-16-6-2-4-8-19(16)23/h2,4,6,8,17H,3,5,7,9-14H2,1H3,(H,26,28)

• InChIKey:
• JQWGEDZBFBQNMV-UHFFFAOYSA-N

• 2-(2-chlorophenyl)-N-(1-(2-methyl-5,6,7,8-tetrahydroquinazolin-4-yl)piperidin-4-yl)acetamide is a useful research compound. Its molecular formula is C22H27ClN4O and its molecular weight is 398.94. The purity is usually 95%.

4-[3-[(5-Bromopyrimidin-2-yl)oxymethyl]piperidin-1-yl]-2-propan-2-ylpyrimidine

Usually In Stock

• CAS RN:
• 2379997-27-8

• Formula:
• C17H22BrN5O

• InChI:
• InChI=1S/C17H22BrN5O/c1-12(2)16-19-6-5-15(22-16)23-7-3-4-13(10-23)11-24-17-20-8-14(18)9-21-17/h5-6,8-9,12-13H,3-4,7,10-11H2,1-2H3

• InChIKey:
• PGZBWZBKBRGDEA-UHFFFAOYSA-N

• 4-[3-[(5-Bromopyrimidin-2-yl)oxymethyl]piperidin-1-yl]-2-propan-2-ylpyrimidine is a useful research compound. Its molecular formula is C17H22BrN5O and its molecular weight is 392.301. The purity is usually 95%.